Cas no 403836-25-9 (2-(benzylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide)

• Product Name: 2-(benzylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide
• CAS No: 403836-25-9
• MF: C₁₃H₁₅N₃OS₃
• MW: 325.472698450089
• CID: 5994013
• PubChem ID: 2682848
• Update Time: 2025-06-10

2-(benzylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide
• Acetamide, N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-2-[(phenylmethyl)thio]-
• F1016-0470
• SR-01000009968-1
• SR-01000009968
• 2-(benzylsulfanyl)-N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide
• AKOS024602573
• 403836-25-9
• 2-(benzylthio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide
• 2-benzylsulfanyl-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide

• Inchi： 1S/C13H15N3OS3/c1-2-19-13-16-15-12(20-13)14-11(17)9-18-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,14,15,17)
• InChI Key： UJZDETYUGLNMRG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC)S1)(=O)CSCC1=CC=CC=C1

Computed Properties

• Exact Mass: 325.03772563g/mol
• Monoisotopic Mass: 325.03772563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 8.13±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-(benzylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide

Research Brief on 2-(benzylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide (CAS: 403836-25-9)

The compound 2-(benzylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide (CAS: 403836-25-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 2-(benzylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide as a promising scaffold for drug development. The compound belongs to the thiadiazole family, which is known for its diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Researchers have synthesized and evaluated derivatives of this compound to explore its structure-activity relationships (SAR) and optimize its efficacy.

In a study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve the disruption of bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance. Further in vitro and in vivo studies are underway to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential anticancer properties. Preliminary data from cell-based assays indicate that 2-(benzylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide can induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. Researchers are investigating the underlying molecular pathways, with a focus on its interaction with key signaling proteins such as PI3K/AKT and MAPK.

The synthesis of 2-(benzylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide has also been optimized in recent studies. A novel one-pot synthesis method has been developed, which improves yield and reduces the need for hazardous reagents. This advancement is expected to facilitate large-scale production and further pharmacological evaluation.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Additionally, more comprehensive toxicology studies are needed to ensure its suitability for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research.

In conclusion, 2-(benzylsulfanyl)-N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-ylacetamide (CAS: 403836-25-9) represents a versatile and promising compound with multiple therapeutic applications. Ongoing research is expected to provide deeper insights into its mechanisms of action and potential clinical utility. The findings summarized in this brief underscore the importance of continued exploration of this compound in the field of chemical biology and medicinal chemistry.